ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate
Overview
Description
Ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate, also known as ECMPC, is an organic compound belonging to the class of pyrazole carboxylates. It is a colorless, crystalline solid that is soluble in water, ethanol, and other organic solvents. ECMPC is a versatile compound that has been used in a variety of scientific research applications, including biochemistry and physiology.
Scientific Research Applications
Ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate has been used in a variety of scientific research applications, including biochemistry and physiology. In biochemistry, it has been used as a substrate for enzymes, such as cytochrome P450 and cytochrome b5. It has also been used in the study of the metabolism of drugs and other xenobiotics. In physiology, ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate has been used to study the effects of drugs on the cardiovascular system and other physiological processes.
Mechanism of Action
The mechanism of action of ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate is not well understood. However, it is believed to act as a substrate for enzymes, such as cytochrome P450 and cytochrome b5. These enzymes are involved in the metabolism of drugs and other xenobiotics. ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate is thought to act as a competitive inhibitor of these enzymes, which leads to the inhibition of drug metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate are not well understood. However, it has been shown to have an inhibitory effect on the metabolism of drugs and other xenobiotics. Additionally, it has been shown to have a stimulatory effect on the cardiovascular system, as well as an anti-inflammatory effect.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate in lab experiments is its ability to act as a substrate for enzymes involved in drug metabolism. This allows researchers to study the effects of drugs on the body in a controlled environment. However, ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate also has some limitations. It is not very soluble in water, which can make it difficult to use in experiments. Additionally, its mechanism of action is not well understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research involving ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate. These include further exploration of its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to determine the optimal concentrations of ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate for different types of experiments. Finally, researchers could explore the potential applications of ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate in drug development and other medical treatments.
Synthesis Methods
Ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate can be synthesized in a two-step process. The first step involves the reaction of ethyl cyanoacetate with 1,5-dimethyl-1H-pyrazole-3-carboxylic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate and sodium or potassium salt of ethyl cyanoacetate. The second step involves the removal of the salt by aqueous extraction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate involves the reaction of 1,5-dimethyl-1H-pyrazole-3-carboxylic acid with cyanomethyl chloride followed by esterification with ethanol.", "Starting Materials": [ "1,5-dimethyl-1H-pyrazole-3-carboxylic acid", "cyanomethyl chloride", "ethanol" ], "Reaction": [ "1. Dissolve 1,5-dimethyl-1H-pyrazole-3-carboxylic acid in a suitable solvent such as dichloromethane.", "2. Add cyanomethyl chloride to the reaction mixture and stir at room temperature for several hours.", "3. Remove the solvent under reduced pressure to obtain the crude product.", "4. Dissolve the crude product in ethanol and add a catalytic amount of acid catalyst such as sulfuric acid.", "5. Heat the reaction mixture under reflux for several hours.", "6. Cool the reaction mixture and neutralize with a suitable base such as sodium bicarbonate.", "7. Extract the product with a suitable solvent such as ethyl acetate.", "8. Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure to obtain the pure product, ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate." ] } | |
CAS RN |
2763758-96-7 |
Product Name |
ethyl 4-(cyanomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate |
Molecular Formula |
C10H13N3O2 |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
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